Cas no 103057-45-0 (1-Boc-3-tosyloxypyrrolidine)

• Product Name: 1-Boc-3-tosyloxypyrrolidine
• CAS No: 103057-45-0
• MF: C₁₆H₂₃NO₅S
• MW: 341.422523736954
• MDL: MFCD07787191
• CID: 125440
• PubChem ID: 13591085
• Update Time: 2025-10-12

1-Boc-3-tosyloxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(tosyloxy)pyrrolidine-1-carboxylate
• 1-BOC-3-(TOLUENE-4-SULFONYLOXY)-PYRROLIDINE
• 1-Boc-3-tosyloxypyrrolidine
• 1-Pyrrolidinecarboxylicacid, 3-[[(4-methylphenyl)sulfonyl]oxy]-, 1,1-dimethylethyl ester
• tert-butyl 3-(4-methylphenyl)sulfonyloxypyrrolidine-1-carboxylate
• tert-Butyl 3-{[(4-methylphenyl)sulfonyl]-oxy}pyrrolidine-1-carboxylate
• (3R)-1-(tert-butoxycarbonyl)-3-p-toluenesulfonyloxy pyrrolidine
• 3-(Toluene-4-sulfonyloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-butyl 3-[(4-methylphenyl)sulfonyl]oxy-1-pyrrolidinecarboxylate
• tert-butyl 3-{[(4-methylphenyl)sulfonyl]oxy}pyrrolidine-1-carboxylate
• 1-BOC-3-(TOLUENE-4-SULFONYLOXY)-PYRROLIDIN
• tert-Butyl 3-[[(4-Methylphenyl)sulfonyl]oxy]-1-pyrrolidinecarboxylate
• tert-butyl 3-{[(4-methyl-1l4-thiopyran-1-yl)sulfonyl]oxy}pyrrolidine-1-carboxylate
• 3-[[(4-Methylphenyl)sulfonyl]oxy]-1-Pyrrolidinecarboxylic Acid 1,1-DiMethylethyl Ester
• tert-Butyl 3-[(4-methylbenzene-1-sulfonyl)oxy]pyrrolidine-1-carboxylate
• MFCD07787191
• DTXSID70544547
• CS-0207723
• FT-0663567
• SCHEMBL221063
• 1-Boc-3-pyrrolidinyl (R)-4-Methylbenzenesulfonate
• AM90470
• MWACHFODPQVXHF-UHFFFAOYSA-N
• A907931
• tert-butyl 3-{[(4-methylphenyl)sulfonyl]oxy}-1-pyrrolidinecarboxylate
• (RS)-3-(Toluene-4-sulfonyloxy)-pyrrolidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-{[(4-methylbenzene)sulfonyl]oxy}pyrrolidine-1-carboxylate
• 3-(Toluene-4-sulfonyloxy)pyrrolidine-1-carboxylic acid tert-butyl ester
• AS-67801
• 103057-45-0
• SY101841
• MFCD16621198
• tert-butyl 3-[(4-methylbenzenesulfonyl)oxy]pyrrolidine-1-carboxylate
• SB36879
• AKOS005174836
• SB44390
• 1,1-Dimethylethyl 3-[[(4-methylphenyl)sulfonyl]oxy]-1-pyrrolidinecarboxylate
• tert-Butyl3-(tosyloxy)pyrrolidine-1-carboxylate
• 1-pyrrolidinecarboxylic acid, 3-[[(4-methylphenyl)sulfonyl]oxy]-, 1,1-dimethylethyl ester
• 1-Boc-3-{[(4-methylbenzene)sulfonyl]oxy}pyrrolidine
• tert-butyl (3S)-3-(p-tolylsulfonyloxy)pyrrolidine-1-carboxylate
• A11839
• tert-butyl (3R)-3-(p-tolylsulfonyloxy)pyrrolidine-1-carboxylate
• ALBB-014422
• DB-092782
• (3S)-1-Boc-3-{[(4-methylbenzene)sulfonyl]oxy}pyrrolidine

• MDL： MFCD07787191
• Inchi： 1S/C16H23NO5S/c1-12-5-7-14(8-6-12)23(19,20)22-13-9-10-17(11-13)15(18)21-16(2,3)4/h5-8,13H,9-11H2,1-4H3
• InChI Key： MWACHFODPQVXHF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 341.13000
• Monoisotopic Mass: 341.12969401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.259
• Melting Point: 77-79?C
• Boiling Point: 461.916°C at 760 mmHg
• Flash Point: 233.159°C
• Refractive Index: 1.557
• PSA: 81.29000
• LogP: 3.72840

1-Boc-3-tosyloxypyrrolidine Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 1-Boc-3-tosyloxypyrrolidine

1-Boc-3-tosyloxypyrrolidine (CAS No. 103057-45-0): A Versatile Intermediate in Pharmaceutical Synthesis

1-Boc-3-tosyloxypyrrolidine (CAS No. 103057-45-0) is a valuable intermediate in the field of pharmaceutical synthesis, particularly in the development of biologically active compounds and drug candidates. This compound is characterized by its unique structure, which combines a tert-butyloxycarbonyl (Boc) protecting group and a tosyl (Ts) leaving group on a pyrrolidine ring. The combination of these functional groups makes it an ideal candidate for various synthetic transformations, including nucleophilic substitution reactions and ring-opening processes.

The Boc protecting group is widely used in organic synthesis to temporarily block the reactivity of amino groups, allowing for selective functionalization at other sites. Once the desired transformations are complete, the Boc group can be easily removed under acidic conditions, regenerating the free amine. This versatility makes 1-Boc-3-tosyloxypyrrolidine a key intermediate in the synthesis of complex molecules, such as peptides and peptidomimetics.

The tosyl group, on the other hand, serves as an excellent leaving group in nucleophilic substitution reactions. Its high reactivity allows for efficient and selective transformations, making it a preferred choice in synthetic routes that require high yields and purity. The presence of the tosyl group also facilitates the formation of stable intermediates, which can be further modified to introduce additional functional groups or to undergo ring-opening reactions.

Recent research has highlighted the importance of 1-Boc-3-tosyloxypyrrolidine in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical targets in drug discovery due to their involvement in various disease pathways, including cancer and neurodegenerative disorders. By utilizing 1-Boc-3-tosyloxypyrrolidine, researchers were able to design and synthesize highly selective inhibitors with improved pharmacological properties.

In another notable application, 1-Boc-3-tosyloxypyrrolidine has been employed in the synthesis of prodrugs designed to enhance the bioavailability and therapeutic efficacy of existing drugs. Prodrugs are inactive derivatives that are converted into their active forms within the body through metabolic processes. The use of 1-Boc-3-tosyloxypyrrolidine as a building block allows for the precise control of prodrug design, ensuring optimal release profiles and reduced side effects.

The synthetic utility of 1-Boc-3-tosyloxypyrrolidine extends beyond pharmaceutical applications. It has also found use in the development of materials science and polymer chemistry. For example, researchers at a leading materials science institute have utilized this compound to synthesize novel polymers with tunable properties for applications in drug delivery systems and tissue engineering. The ability to introduce multiple functional groups through selective transformations makes 1-Boc-3-tosyloxypyrrolidine an attractive starting material for these advanced materials.

In summary, 1-Boc-3-tosyloxypyrrolidine (CAS No. 103057-45-0) is a highly versatile intermediate with significant potential in various fields of chemical and pharmaceutical research. Its unique combination of functional groups allows for efficient and selective synthetic transformations, making it an indispensable tool for scientists working on complex molecule synthesis, drug discovery, and materials science applications. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its impact on scientific progress.